Cas no 2228970-19-0 (1-(prop-1-en-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(prop-1-en-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228970-19-0
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 5916372
• PubChem ID: 123410510
• Update Time: 2025-05-22

1-(prop-1-en-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(prop-1-en-2-yl)cyclopropane-1-carbaldehyde
• 2228970-19-0
• EN300-1809131

• Inchi： 1S/C7H10O/c1-6(2)7(5-8)3-4-7/h5H,1,3-4H2,2H3
• InChI Key： NHZFNWLBQQAPPH-UHFFFAOYSA-N
• SMILES： O=CC1(C(=C)C)CC1

Computed Properties

• Exact Mass: 110.073164938g/mol
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(prop-1-en-2-yl)cyclopropane-1-carbaldehyde

1-(Prop-1-en-2-yl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

1-(Prop-1-en-2-yl)cyclopropane-1-carbaldehyde, also known by its CAS number 2228970-19-0, is a compound of significant interest in the fields of organic chemistry and material science. This compound, with its unique structure featuring a cyclopropane ring and an aldehyde group, has garnered attention due to its potential applications in drug design, polymer synthesis, and as a building block in organic synthesis. Recent studies have highlighted its stability under various reaction conditions and its ability to participate in diverse chemical transformations, making it a valuable molecule for researchers.

The molecular structure of 1-(prop-1-en-2-yl)cyclopropane-1-carbaldehyde consists of a cyclopropane ring substituted with a propenyl group and an aldehyde moiety. This combination of functional groups provides the molecule with both reactivity and versatility. The cyclopropane ring, known for its high strain energy, contributes to the molecule's unique chemical properties, while the aldehyde group offers sites for nucleophilic addition reactions. Recent research has explored the use of this compound in click chemistry reactions, where it serves as a versatile platform for constructing complex molecules with high efficiency.

One of the most promising applications of 1-(prop-1-en-2-yl)cyclopropane-1-carbaldehyde lies in its role as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various transformations, such as oxidation, reduction, and coupling reactions, has made it a valuable precursor in medicinal chemistry. For instance, studies have demonstrated its utility in the synthesis of anti-inflammatory agents and antioxidants, where its structural flexibility allows for the incorporation of diverse functional groups.

In addition to its role in drug discovery, this compound has also been investigated for its potential in polymer science. The cyclopropane ring's reactivity under certain conditions enables the formation of cross-linked polymers with unique mechanical properties. Recent advancements in polymerization techniques have leveraged this property to develop materials with enhanced durability and thermal stability, opening new avenues for applications in advanced materials science.

The synthesis of 1-(prop-1-en-2-yl)cyclopropane-1-carbaldehyde has been optimized through various methodologies, including catalytic cross-coupling reactions and enantioselective syntheses. These methods not only enhance the yield and purity of the compound but also pave the way for large-scale production. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high-quality standards.

Looking ahead, the continued exploration of 1-(prop-1-en-2-yllcyclopropane-carbaldehyde's properties is expected to unlock further applications across multiple disciplines. Its integration into nanotechnology and biotechnology holds particular promise, with potential uses ranging from drug delivery systems to biosensors. As research progresses, this compound is poised to become an essential tool in the chemist's arsenal.